Cas no 1214366-25-2 (3-fluoro-5-methoxybenzene-1-sulfonyl chloride)

3-Fluoro-5-methoxybenzene-1-sulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly in the preparation of sulfonamides and sulfonate esters. Its key advantages include the presence of both electron-donating (methoxy) and electron-withdrawing (fluoro) substituents on the benzene ring, which enhance reactivity and allow for selective functionalization. The compound is valuable in pharmaceutical and agrochemical research, where it serves as a building block for introducing sulfonyl groups into target molecules. Its stability under standard handling conditions and compatibility with a range of nucleophiles make it a practical choice for synthetic applications. Proper storage in a cool, dry environment is recommended to maintain its reactivity.

3-fluoro-5-methoxybenzene-1-sulfonyl chloride structure

1214366-25-2 structure

Product Name:3-fluoro-5-methoxybenzene-1-sulfonyl chloride

CAS No:1214366-25-2

MF:C₇H₆ClFO₃S

MW:224.637143611908

MDL:MFCD13185595

CID:2617612

PubChem ID:55279123

Update Time:2025-06-07

3-fluoro-5-methoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-fluoro-5-methoxybenzenesulfonyl chloride
- 3-fluoro-5-methoxybenzene-1-sulfonyl chloride
- EN300-276207
- 3-fluoro-5-methoxybenzene-1-sulfonylchloride
- SCHEMBL18331985
- G75430
- AKOS006332841
- AB66767
- GS3052
- 1214366-25-2
- 847-791-6
- MDL： MFCD13185595
- Inchi： 1S/C7H6ClFO3S/c1-12-6-2-5(9)3-7(4-6)13(8,10)11/h2-4H,1H3
- InChI Key： CHAIPGSTSKBIKN-UHFFFAOYSA-N
- SMILES： ClS(C1C=C(C=C(C=1)OC)F)(=O)=O

Computed Properties

Exact Mass: 223.9710211g/mol
Monoisotopic Mass: 223.9710211g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 51.8Å²

3-fluoro-5-methoxybenzene-1-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015000262-1g	3-Fluoro-5-methoxybenzenesulfonyl chloride	1214366-25-2	97%	1g	$1460.20	2023-09-04
Enamine	EN300-276207-1g	3-fluoro-5-methoxybenzene-1-sulfonyl chloride	1214366-25-2	95%	1g	$914.0	2023-09-10
Enamine	EN300-276207-5g	3-fluoro-5-methoxybenzene-1-sulfonyl chloride	1214366-25-2	95%	5g	$2650.0	2023-09-10
Enamine	EN300-276207-10g	3-fluoro-5-methoxybenzene-1-sulfonyl chloride	1214366-25-2	95%	10g	$3929.0	2023-09-10
Enamine	EN300-276207-0.05g	3-fluoro-5-methoxybenzene-1-sulfonyl chloride	1214366-25-2	95.0%	0.05g	$212.0	2025-03-20
Enamine	EN300-276207-0.1g	3-fluoro-5-methoxybenzene-1-sulfonyl chloride	1214366-25-2	95.0%	0.1g	$317.0	2025-03-20
Enamine	EN300-276207-0.25g	3-fluoro-5-methoxybenzene-1-sulfonyl chloride	1214366-25-2	95.0%	0.25g	$452.0	2025-03-20
Enamine	EN300-276207-0.5g	3-fluoro-5-methoxybenzene-1-sulfonyl chloride	1214366-25-2	95.0%	0.5g	$713.0	2025-03-20
Enamine	EN300-276207-1.0g	3-fluoro-5-methoxybenzene-1-sulfonyl chloride	1214366-25-2	95.0%	1.0g	$914.0	2025-03-20
Enamine	EN300-276207-2.5g	3-fluoro-5-methoxybenzene-1-sulfonyl chloride	1214366-25-2	95.0%	2.5g	$1791.0	2025-03-20